Cas no 1805335-21-0 (3-Amino-2-(difluoromethyl)-6-hydroxy-5-nitropyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-6-hydroxy-5-nitropyridine
• CAS No: 1805335-21-0
• MF: C₆H₅F₂N₃O₃
• MW: 205.119007825851
• CID: 4800669
• Update Time: 2025-05-19

3-Amino-2-(difluoromethyl)-6-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-6-hydroxy-5-nitropyridine

• Inchi： 1S/C6H5F2N3O3/c7-5(8)4-2(9)1-3(11(13)14)6(12)10-4/h1,5H,9H2,(H,10,12)
• InChI Key： DPKLXYACSIOUQZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(N1)=O)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: -0.1
• Topological Polar Surface Area: 101

Additional information on 3-Amino-2-(difluoromethyl)-6-hydroxy-5-nitropyridine

Introduction to 3-Amino-2-(difluoromethyl)-6-hydroxy-5-nitropyridine (CAS No. 1805335-21-0)

3-Amino-2-(difluoromethyl)-6-hydroxy-5-nitropyridine (CAS No. 1805335-21-0) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its nitro, amino, hydroxyl, and difluoromethyl substituents on a pyridine backbone, exhibits unique structural and chemical properties that make it a valuable scaffold for the development of novel therapeutic agents. The presence of multiple functional groups provides a rich platform for further chemical modification, enabling the synthesis of derivatives with tailored biological activities.

The significance of 3-Amino-2-(difluoromethyl)-6-hydroxy-5-nitropyridine lies in its potential applications across various domains of chemical biology and drug discovery. Recent advancements in medicinal chemistry have highlighted its role as a key intermediate in the synthesis of bioactive molecules targeting specific disease pathways. The compound's nitro group, for instance, can be selectively reduced to an amine, facilitating the introduction of additional pharmacophores. Similarly, the hydroxyl and amino groups offer opportunities for conjugation with other molecules, enhancing its utility in designing targeted therapies.

In the context of contemporary research, 3-Amino-2-(difluoromethyl)-6-hydroxy-5-nitropyridine has been explored for its potential in addressing neurological disorders. Studies have demonstrated that pyridine derivatives can modulate neurotransmitter systems, making them promising candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The difluoromethyl group, in particular, has been associated with improved metabolic stability and bioavailability in drug candidates, attributes that are highly desirable in pharmaceutical development.

The compound's structural features also make it relevant in the field of antiviral research. The nitro group can participate in hydrogen bonding interactions with viral proteases or polymerases, potentially inhibiting their activity. Furthermore, the hydroxyl and amino groups can serve as attachment points for developing prodrugs or conjugates that enhance cellular uptake and target specificity. These properties are being leveraged in ongoing research to develop novel antiviral agents against emerging pathogens.

Another area where 3-Amino-2-(difluoromethyl)-6-hydroxy-5-nitropyridine shows promise is in oncology. Pyridine-based compounds have been extensively studied for their ability to interfere with cancer cell proliferation and survival mechanisms. The presence of multiple functional groups allows for the design of molecules that can selectively inhibit key enzymes or signaling pathways involved in tumor growth. For example, derivatives of this compound have been investigated for their potential to disrupt tyrosine kinase activity, which is often overexpressed in cancer cells.

The synthetic methodologies employed in the preparation of 3-Amino-2-(difluoromethyl)-6-hydroxy-5-nitropyridine are also noteworthy. Modern synthetic approaches often involve multi-step reactions that highlight the compound's versatility as a building block. Techniques such as nucleophilic substitution, reduction reactions, and palladium-catalyzed cross-coupling reactions are commonly utilized to introduce or modify functional groups on the pyridine core. These synthetic strategies not only facilitate the production of the compound itself but also provide a framework for generating libraries of derivatives with diverse biological profiles.

The pharmacokinetic properties of 3-Amino-2-(difluoromethyl)-6-hydroxy-5-nitropyridine are another critical aspect under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and safety profile. Preliminary studies suggest that modifications to the molecular structure can significantly influence these parameters. For instance, introducing polar functional groups may enhance water solubility while maintaining metabolic stability, thereby improving bioavailability.

In conclusion,3-Amino-2-(difluoromethyl)-6-hydroxy-5-nitropyridine (CAS No. 1805335-21-0) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable tool for chemists and biologists working on developing novel therapeutics. As research continues to uncover new biological targets and synthetic strategies,3-Amino-2-(difluoromethyl)-6-hydroxy-5-nitropyridine is poised to play an increasingly pivotal role in advancing drug discovery efforts across multiple therapeutic areas.